Cas no 265108-25-6 (cis-3-(boc-amino)-4-hydroxypyrrolidine)

• Product Name: cis-3-(boc-amino)-4-hydroxypyrrolidine
• CAS No: 265108-25-6
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• MDL: MFCD14582422
• CID: 247707
• Update Time: 2025-06-14

cis-3-(boc-amino)-4-hydroxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(3R,4S)-4-hydroxy-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, rel- (9CI)
• 1,1-Dimethylethyl(cis-4-hydroxy-3-pyrrolidinyl)carbamate
• 2-Methyl-2-propanyl [(3R,4S)-4-hydroxy-3-pyrrolidinyl]carbamate
• cis-(4-Hydroxy-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
• (4-Hydroxy-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
• tert-Butyl (rel-4-hydroxypyrrolidin-3-yl)carbamate
• trans-3-(Boc-amino)-4-hydroxypyrrolidine
• TERT-BUTYL N-(4-HYDROXYPYRROLIDIN-3-YL)CARBAMATE
• cis-3-(Boc-amino)-4-hydroxypyrrolidine
• SB34351
• racemic tert-butyl-4-hydroxypyrrolidin-3-ylcarbamate
• (4-Hydroxy-pyrrolidin-3-yl)-carbamic acid t-butyl ester
• cis-3-(boc-amino)-4-hydroxypyrrolidine

• MDL： MFCD14582422
• Inchi： 1S/C9H18N2O3/c1-9(2,3)14-8(13)11-6-4-10-5-7(6)12/h6-7,10,12H,4-5H2,1-3H3,(H,11,13)/t6-,7+/m1/s1
• InChI Key： QAZVTJCOYJOJGO-RQJHMYQMSA-N
• SMILES： O[C@H]1CNC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 202.13174244 g/mol
• Monoisotopic Mass: 202.13174244 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 202.25
• XLogP3: -0.3
• Topological Polar Surface Area: 70.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on cis-3-(boc-amino)-4-hydroxypyrrolidine

Research Brief on cis-3-(Boc-amino)-4-hydroxypyrrolidine (CAS: 265108-25-6) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of cis-3-(Boc-amino)-4-hydroxypyrrolidine (CAS: 265108-25-6) as a versatile building block in drug discovery and development. This compound, characterized by its pyrrolidine scaffold and Boc-protected amino group, has been widely employed in the synthesis of bioactive molecules, particularly in the design of protease inhibitors, receptor modulators, and chiral auxiliaries. The unique stereochemistry and functional group compatibility of this compound make it a valuable intermediate for constructing complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of cis-3-(Boc-amino)-4-hydroxypyrrolidine in the development of novel dipeptidyl peptidase-4 (DPP-4) inhibitors for diabetes treatment. Researchers utilized this intermediate to introduce critical stereochemical constraints, resulting in compounds with enhanced selectivity and metabolic stability. The study reported a 40% improvement in oral bioavailability compared to earlier generation inhibitors, attributed to the optimized spatial orientation of the pyrrolidine ring.

In the field of antiviral research, a recent patent application (WO2023056123) disclosed the use of 265108-25-6 as a key intermediate for synthesizing SARS-CoV-2 main protease inhibitors. The hydroxypyrrolidine moiety was found to effectively mimic the transition state of the viral protease substrate, while the Boc-group facilitated subsequent derivatization. Molecular dynamics simulations revealed that derivatives incorporating this scaffold exhibited strong binding affinity (Kd < 50 nM) and favorable pharmacokinetic profiles.

Process chemistry innovations have also emerged regarding this compound. A 2024 publication in Organic Process Research & Development described a novel continuous flow synthesis method for 265108-25-6 that achieved 85% yield with >99% enantiomeric purity. This advancement addresses previous challenges in large-scale production, particularly the issues of racemization and byproduct formation encountered in batch processes. The new method utilizes immobilized enzymes for asymmetric synthesis, significantly reducing production costs and environmental impact.

Analytical characterization studies have provided deeper insights into the molecular properties of cis-3-(Boc-amino)-4-hydroxypyrrolidine. Advanced NMR techniques and X-ray crystallography have elucidated its preferred conformation in solution and solid states, revealing an intramolecular hydrogen bonding network that contributes to its stability. These structural insights are proving valuable for rational drug design applications where precise control of molecular geometry is critical.

Emerging applications in radiopharmaceuticals have been reported, with researchers at several institutions investigating 265108-25-6 derivatives as chelating agents for PET imaging probes. The compound's ability to form stable complexes with various metal isotopes while maintaining favorable biodistribution properties makes it particularly promising for diagnostic applications in oncology and neurology.

As research continues, the versatility of cis-3-(Boc-amino)-4-hydroxypyrrolidine appears far from exhausted. Current investigations are exploring its potential in targeted protein degradation (PROTACs), antibody-drug conjugates, and as a scaffold for covalent inhibitors. The compound's unique combination of synthetic accessibility, structural rigidity, and functional group diversity ensures its ongoing relevance in pharmaceutical innovation.